Cas no 29263-94-3 (Diethyl 2-bromo-2-methylmalonate)

• Product Name: Diethyl 2-bromo-2-methylmalonate
• CAS No: 29263-94-3
• MF: C₈H₁₃BrO₄
• MW: 253.090422391891
• MDL: MFCD00009125
• CID: 53458
• PubChem ID: 94944
• Update Time: 2025-04-18

Diethyl 2-bromo-2-methylmalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-bromo-2-methylmalonate
• 2-Bromo-2-methylmalonic acid diethyl ester
• diethyl 2-bromo-2-methylpropanedioate
• Diethyl-2-bromo-2-methylmalonate
• Br(CH3)C(COOEt)2
• Br(Me)C(COOEt)2
• Diethyl bromomethylmalonate
• Malonicacid, bromomethyl-, diethyl ester (8CI)
• Propanedioic acid, bromomethyl-,diethyl ester (9CI)
• Diethyl methylbromomalonate
• Diethyl a-bromo-a-methylmalonate
• NSC 10117
• Diethylbromomethylmalonate
• FT-0624770
• Diethyl 2-bromo-2-methylmalonate, 98%
• 2-Bromo-2-methylpropandioic acid diethyl ester
• Propanedioic acid, 2-bromo-2-methyl-, 1,3-diethyl ester
• D4368
• A819852
• 2-(bromomethyl)-propanedioic acid diethyl ester
• diethyl-2-bromo-2-methyl-malonate
• diethyl-2-bromo-2-methyl malonate
• MFCD00009125
• 1,3-diethyl 2-bromo-2-methylpropanedioate
• NSC10117
• 2-bromo-2-methyl-malonic acid diethyl ester
• Diethyl2-bromo-2-methylmalonate
• W-106996
• CSLQAXTUGPUBCW-UHFFFAOYSA-
• SCHEMBL653853
• InChI=1/C8H13BrO4/c1-4-12-6(10)8(3,9)7(11)13-5-2/h4-5H2,1-3H3
• Malonic acid, bromomethyl-, diethyl ester
• AKOS015900374
• Propanedioic acid, bromomethyl-, diethyl ester
• diethyl 2-bromo-2-methyl-propanedioate;Diethyl 2-Bromo-2-methylmalonate
• NSC-10117
• F0001-0911
• CS-W001079
• DTXSID90183518
• EINECS 249-541-6
• 29263-94-3
• LS-13461
• FT-0611396
• EN300-243691
• NS00028660
• C8H13BrO4
• DB-004446

• MDL： MFCD00009125
• Inchi： 1S/C8H13BrO4/c1-4-12-6(10)8(3,9)7(11)13-5-2/h4-5H2,1-3H3
• InChI Key： CSLQAXTUGPUBCW-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)(C(=O)OCC)C
• BRN： 1779673

Computed Properties

• Exact Mass: 252.00000
• Monoisotopic Mass: 252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.325 g/mL at 25 °C(lit.)
• Boiling Point: 59°C/0.2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.449(lit.)
• PSA: 52.60000
• LogP: 1.26620
• Solubility: Insoluble in water

Diethyl 2-bromo-2-methylmalonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22; R34
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives